Cas no 2229465-27-2 (methyl 2-(3-fluoro-4-nitrophenyl)-2-hydroxyacetate)

• Product Name: methyl 2-(3-fluoro-4-nitrophenyl)-2-hydroxyacetate
• CAS No: 2229465-27-2
• MF: C₉H₈FNO₅
• MW: 229.161926269531
• CID: 6157534
• PubChem ID: 165706601
• Update Time: 2025-06-11

methyl 2-(3-fluoro-4-nitrophenyl)-2-hydroxyacetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-(3-fluoro-4-nitrophenyl)-2-hydroxyacetate
• 2229465-27-2
• EN300-1804662

• Inchi： 1S/C9H8FNO5/c1-16-9(13)8(12)5-2-3-7(11(14)15)6(10)4-5/h2-4,8,12H,1H3
• InChI Key： BYQCQGMVHTVVQV-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1)C(C(=O)OC)O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 229.03865052g/mol
• Monoisotopic Mass: 229.03865052g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 92.4Ų

Additional information on methyl 2-(3-fluoro-4-nitrophenyl)-2-hydroxyacetate

Methyl 2-(3-Fluoro-4-Nitrophenyl)-2-Hydroxyacetate: A Comprehensive Overview

Methyl 2-(3-fluoro-4-nitrophenyl)-2-hydroxyacetate, with the CAS number No. 2229465-27-2, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a methyl group, a hydroxyl group, and a nitrophenyl moiety. The methyl group contributes to the compound's solubility and stability, while the hydroxyl group plays a crucial role in its reactivity and potential biological activity. The nitrophenyl group, on the other hand, imparts electronic properties that make this compound a valuable substrate for various chemical reactions.

Recent studies have highlighted the importance of methyl 2-(3-fluoro-4-nitrophenyl)-2-hydroxyacetate in the development of novel pharmaceutical agents. Researchers have explored its potential as a precursor for synthesizing bioactive molecules, particularly in the context of anti-inflammatory and anticancer drug discovery. The compound's ability to undergo nucleophilic substitution and oxidation reactions has made it a versatile building block in organic synthesis.

The synthesis of methyl 2-(3-fluoro-4-nitrophenyl)-2-hydroxyacetate typically involves multi-step processes that require precise control over reaction conditions. One common approach involves the condensation of an appropriate phenol derivative with an aldehyde or ketone, followed by methylation to introduce the methyl group. The presence of the fluorine atom in the aromatic ring enhances the compound's electronic properties, making it more reactive towards electrophilic substitution reactions.

In terms of physical properties, methyl 2-(3-fluoro-4-nitrophenyl)-2-hydroxyacetate exhibits a melting point of approximately 110°C and is sparingly soluble in water but highly soluble in organic solvents such as dichloromethane and ethyl acetate. These properties make it suitable for use in various chromatographic techniques, including high-performance liquid chromatography (HPLC), which is often employed for its purification and analysis.

Recent advancements in computational chemistry have enabled researchers to predict the compound's behavior under different conditions with greater accuracy. For instance, molecular docking studies have revealed that methyl 2-(3-fluoro-4-nitrophenyl)-2-hydroxyacetate has potential binding affinities to certain enzyme targets, suggesting its role as a lead compound in drug design. Furthermore, spectroscopic analyses, such as UV-Vis and NMR spectroscopy, have provided insights into its electronic structure and conformational flexibility.

The application of methyl 2-(3-fluoro-4-nitrophenyl)-2-hydroxyacetate extends beyond pharmaceuticals. It has also found utility in materials science, particularly in the synthesis of advanced polymers and coatings. Its ability to form stable ester linkages makes it a valuable component in polymerization reactions, where it can be used to create materials with tailored mechanical and thermal properties.

In conclusion, methyl 2-(3-fluoro-4-nitrophenyl)-2-hydroxyacetate (CAS No. 2229465-27-2) is a multifaceted compound with promising applications across various scientific disciplines. Its unique structure, combined with its reactivity and solubility properties, positions it as an essential tool in modern organic chemistry and pharmacology research.